molecular formula C22H22ClFN2O B2780393 6-(2-chloro-6-fluorophenyl)-3,9,9-trimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one CAS No. 1022722-41-3

6-(2-chloro-6-fluorophenyl)-3,9,9-trimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one

Cat. No. B2780393
CAS RN: 1022722-41-3
M. Wt: 384.88
InChI Key: RHZHUVHAOMPSGO-UHFFFAOYSA-N
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Description

Benzodiazepines are a class of psychoactive drugs that enhance the effect of the neurotransmitter gamma-aminobutyric acid (GABA) at the GABA_A receptor, resulting in sedative, hypnotic (sleep-inducing), anxiolytic (anti-anxiety), anticonvulsant, and muscle relaxant properties .


Synthesis Analysis

The synthesis of benzodiazepines and their analogues has been a topic of interest in medicinal chemistry . Various methods have been described, including the use of isocyanide reagents .


Molecular Structure Analysis

Benzodiazepines have a common core structure which includes a benzene ring and a diazepine ring . The specific molecule you mentioned seems to have additional functional groups attached to this core structure.


Chemical Reactions Analysis

Benzodiazepines can undergo various chemical reactions, including hydroxylation and nitro reduction .

Scientific Research Applications

Crystallography and Structural Chemistry

The crystal structure of [(2-(2-chloro-6-fluorophenyl)-1H-imidazo-[4,5-f][1,10]phenanthroline-k2N,N′)]-(μ2-adipato)lead(II), Pb(C19H10N4FCl)(C6H8O4), was reported in the journal Zeitschrift für Kristallographie - New Crystal Structures . This compound exhibits interesting coordination geometry and bonding interactions. Researchers can explore its crystal packing, intermolecular forces, and potential applications in materials science.

Mechanism of Action

Benzodiazepines work by enhancing the effect of the neurotransmitter GABA, resulting in sedative, hypnotic, anxiolytic, anticonvulsant, and muscle relaxant effects .

Safety and Hazards

Benzodiazepines can have side effects, including drowsiness, confusion, and coordination problems. They can also be addictive and should be used under the supervision of a healthcare provider .

Future Directions

The development of new benzodiazepines and related compounds continues to be an active area of research, with the aim of finding compounds with improved therapeutic profiles and fewer side effects .

properties

IUPAC Name

6-(2-chloro-6-fluorophenyl)-3,9,9-trimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H22ClFN2O/c1-12-7-8-15-16(9-12)26-21(19-13(23)5-4-6-14(19)24)20-17(25-15)10-22(2,3)11-18(20)27/h4-9,21,25-26H,10-11H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RHZHUVHAOMPSGO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)NC3=C(C(N2)C4=C(C=CC=C4Cl)F)C(=O)CC(C3)(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H22ClFN2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

384.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-(2-chloro-6-fluorophenyl)-3,9,9-trimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one

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